Cas no 89939-91-3 (6,7-Benzofurandiol)

6,7-Benzofurandiol Properties

Names and Identifiers

• 6,7-Benzofurandiol
• 1-benzofuran-6,7-diol
• BENZOFURAN-6,7-DIOL
• 6,7-Dihydroxy-cumaron
• FT-0692835
• DTXSID90628131
• AC-14918
• AKOS006285571
• SCHEMBL11616702
• 89939-91-3
• DB-264370
• Benzofuran-6,7-diol
• +Expand

• InChIKey： UFZOZLVMNCFAQO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6O3/c9-6-2-1-5-3-4-11-8(5)7(6)10/h1-4,9-10H
• SMILES： C1=CC(=C(C2=C1C=CO2)O)O

Computed Properties

• Exact Mass: 150.03200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.032
• Heavy Atom Count: 11
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 53.6A^2

Experimental Properties

• LogP: 1.84400
• PSA: 53.60000
• Refractive Index: 1.706
• Boiling Point: 310.3°C at 760 mmHg
• Flash Point: 141.5°C
• Density: 1.454